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Compound of Interest

Compound Name: 5-Fluorotryptamine hydrochloride

CAS No.: 2711-58-2

Cat. No.: B1295612

Get Quote

Introduction 5-Fluorotryptamine hydrochloride (5-FT HCl) is a derivative of the monoamine

alkaloid tryptamine, distinguished by a fluorine atom at the 5-position of the indole ring, which

can enhance its biological activity.[1] It serves as a high-purity analytical reference standard for

researchers, scientists, and drug development professionals. This document provides detailed

application notes and experimental protocols for its use in analytical and research settings. Its

primary applications are in the qualitative and quantitative analysis of tryptamines for forensic

and research purposes, and as a pharmacological tool for studying the serotonergic system.[2]

[3]

Product Information and Physical Properties
5-Fluorotryptamine hydrochloride is a versatile chemical compound used in pharmaceutical

and biochemical research.[1] It is supplied as a crystalline or solid powder and should be

handled with appropriate laboratory safety precautions, including the use of personal protective

equipment like eye shields and gloves.[4]
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Property Value Source

IUPAC Name
2-(5-fluoro-1H-indol-3-

yl)ethanamine hydrochloride
[1][5]

Synonyms
3-(2-Aminoethyl)-5-fluoro-1H-

indole hydrochloride
[1]

CAS Number 2711-58-2 [1][4][5]

Molecular Formula C₁₀H₁₁FN₂ · HCl [1][4]

Molecular Weight 214.67 g/mol [1][4]

Purity ≥95% - ≥98% [1][6]

Appearance Light yellow to beige solid [1]

Storage Conditions
Store at 0-8 °C or -20°C for

long-term stability
[1][4][6]

Application Notes
Analytical Applications
As a certified reference material, 5-Fluorotryptamine HCl is essential for ensuring the accuracy

and reliability of analytical methods.[1] It is primarily used for:

Method Validation: Establishing linearity, limit of detection (LOD), and limit of quantification

(LOQ) for chromatographic assays.

System Suitability: Verifying the performance of analytical instruments (e.g., GC-MS, HPLC)

before sample analysis.

Positive Control: Confirming the identity of 5-Fluorotryptamine in forensic samples, seized

materials, or biological matrices.

Quantitative Analysis: Serving as a standard for creating calibration curves to determine the

concentration of the analyte in unknown samples.

Pharmacological and Neuroscience Research
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5-Fluorotryptamine is a potent serotonin receptor agonist and a serotonin-dopamine releasing

agent (SDRA), making it a valuable tool for neuroscience research.[5] Its ability to interact with

various serotonin receptor subtypes allows for the investigation of complex neurotransmitter

pathways involved in mood, cognition, and neurological disorders.[1]

3.1. Receptor Binding and Functional Activity 5-FT demonstrates high affinity for multiple

serotonin (5-HT) receptors. It acts as a full agonist at the 5-HT₂A receptor and a partial agonist

at 5-HT₃ receptors.[5][7] It also functions as a releasing agent at serotonin (SERT), dopamine

(DAT), and norepinephrine (NET) transporters and is a weak inhibitor of monoamine oxidase

(MAO).[5]

Target Parameter Value (nM) Activity

5-HT₁A Receptor Kᵢ 18 Agonist

EC₅₀ 129

5-HT₂A Receptor Kᵢ 6.0 - 3,908 Full Agonist

EC₅₀ 2.64 - 58

5-HT₂B Receptor Kᵢ 5.7 Agonist

5-HT₂C Receptor Kᵢ 3.72 Agonist

5-HT₃A Receptor Kᵢ 800 Partial Agonist

EC₅₀ 16,000

SERT EC₅₀ 10.1 Releasing Agent

DAT EC₅₀ 82.3 Releasing Agent

NET EC₅₀ 464 Releasing Agent

MAO-A IC₅₀ 13,200 Weak Inhibitor

MAO-B IC₅₀ 52,500 Weak Inhibitor

Table references:[5][7]
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3.2. Serotonergic System Interaction Pathway 5-Fluorotryptamine primarily exerts its effects by

directly binding to postsynaptic serotonin receptors and by promoting the release of

monoamines from the presynaptic neuron via transporters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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